Furan-2,3-dicarbohydrazide

• CAS No.: 13379-61-8
• Molecular Formula: C6H8N4O3
• Molecular Weight: 184.155
• IUPAC Name: furan-2,3-dicarbohydrazide
• InChI: InChI=1S/C6H8N4O3/c7-9-5(11)3-1-2-13-4(3)6(12)10-8/h1-2H,7-8H2,(H,9,11)(H,10,12)
• InChI Key: ISFCMCJQVIAZMR-UHFFFAOYSA-N
• SMILES: C1=COC(=C1C(=O)NN)C(=O)NN

Description

Furan-2,3-dicarbohydrazide is a heterocyclic compound featuring a furan ring substituted with two carbohydrazide groups at the 2- and 3-positions. Derivatives of dicarbohydrazides are typically synthesized via hydrazinolysis of ester precursors or condensation reactions involving acyl chlorides and hydrazine .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Observations :

• Hydrazinolysis of ester precursors is a universal method for dicarbohydrazide synthesis.
• Higher yields (e.g., 87% for thieno-thiophene derivative) are achievable with optimized solvent systems (e.g., EtOH/DMF) .

Structural and Spectral Properties

Compound	IR (C=O stretch, cm⁻¹)	$ ^1H $-NMR Features	$ ^{13}C $-NMR Features	Reference
Furan-2,3-dicarbohydrazide	~1639 (inferred)	NH$_2$ peaks at δ 4.39–4.50; NH at δ 8.26–9.41	Carbonyl carbons ~162–171 ppm; furan carbons ~146 ppm
Pyrazine-2,3-dicarbohydrazide	~1639	NH$_2$/NH signals similar to furan analogs	Pyrazine ring carbons ~128–138 ppm
Thieno-thiophene derivative	1639	NH$_2$ at δ 4.39–4.50; aromatic H at δ 7.39–7.49	CH$_3$ at δ 14.4 ppm; carbonyl at 171.3 ppm

Key Observations :

• All dicarbohydrazides exhibit strong IR absorption at ~1639 cm⁻¹ due to C=O stretching .
• $ ^1H $-NMR spectra consistently show exchangeable NH$_2$ and NH protons in the δ 4.39–9.41 range.

Key Observations :

• Furan-based dicarbohydrazides are understudied compared to pyrazine and benzene analogs but hold promise in pharmacology due to furan's bioactivity .
• Pyrazine derivatives are prioritized in energetic materials due to nitrogen-rich backbones .